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Compound of Interest

Compound Name: WAY-325485

Cat. No.: B7783421

For Researchers, Scientists, and Drug Development Professionals

WAY-325485 is a synthetic organic compound belonging to the 2-amino-3-cyanopyridine class
of molecules. While specific biological data for WAY-325485 is not extensively available in
public scientific literature, its structural motifs are present in a variety of biologically active
compounds. This guide provides a summary of its chemical properties and an overview of the
known biological activities associated with its core chemical structure.

Chemical Structure and Properties

The fundamental characteristics of WAY-325485 are summarized below.

Property Value Reference

2-amino-3-cyano-4-(2-furyl)-5-

IUPAC Name o
methyl-6-phenylpyridine
Molecular Formula C17H13N30
Molecular Weight 275.31 g/mol
CAS Number 177937-81-4
CC1=C(C2=CC=C02)C(=C(N
SMILES
=C1C3=CC=CC=C3)N)C#N
Solubility Soluble in DMSO

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b7783421?utm_src=pdf-interest
https://www.benchchem.com/product/b7783421?utm_src=pdf-body
https://www.benchchem.com/product/b7783421?utm_src=pdf-body
https://www.benchchem.com/product/b7783421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7783421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

General Biological Potential of the 2-Amino-3-
Cyanopyridine Scaffold

The 2-amino-3-cyanopyridine core of WAY-325485 is a well-established pharmacophore, a
molecular framework that is often responsible for a drug's biological activity. Numerous studies
have demonstrated that compounds containing this scaffold exhibit a wide range of biological
effects. This suggests that WAY-325485 could be a candidate for investigation in several
therapeutic areas.
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Conclusion

WAY-325485 is a chemical entity with a core structure common to many biologically active
molecules. While its specific mechanism of action, signaling pathway interactions, and detailed
experimental protocols are not available in the public domain, its chemical class suggests
potential for further investigation in drug discovery and development. The information provided
here serves as a foundational guide for researchers interested in the synthesis and potential
screening of this and related compounds. Further empirical studies are required to elucidate
the specific biological functions of WAY-325485.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7783421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7783421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

